Cas no 1781623-27-5 (3-Cyclopropyl-2-methoxypropan-1-amine)

• Product Name: 3-Cyclopropyl-2-methoxypropan-1-amine
• CAS No: 1781623-27-5
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5743602
• PubChem ID: 84716092
• Update Time: 2025-05-19

3-Cyclopropyl-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1293739
• 1781623-27-5
• 3-Cyclopropyl-2-methoxypropan-1-amine
• Cyclopropanepropanamine, β-methoxy-

• Inchi： 1S/C7H15NO/c1-9-7(5-8)4-6-2-3-6/h6-7H,2-5,8H2,1H3
• InChI Key： GSMQIIYBGSWNLD-UHFFFAOYSA-N
• SMILES： O(C)C(CN)CC1CC1

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.962±0.06 g/cm3(Predicted)
• Boiling Point: 184.0±13.0 °C(Predicted)
• pka: 8.79±0.10(Predicted)

Additional information on 3-Cyclopropyl-2-methoxypropan-1-amine

Introduction to 3-Cyclopropyl-2-methoxypropan-1-amine (CAS No. 1781623-27-5) in Modern Chemical and Pharmaceutical Research

3-Cyclopropyl-2-methoxypropan-1-amine, identified by the chemical formula CAS No. 1781623-27-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its cyclopropyl and methoxy functional groups, has garnered attention due to its structural uniqueness and potential biological activities. The presence of a cyclopropyl ring introduces steric constraints that can influence molecular interactions, while the methoxy group enhances solubility and metabolic stability, making it a valuable scaffold for drug design.

The compound’s structural features make it a promising candidate for further exploration in the development of novel therapeutic agents. In recent years, there has been growing interest in molecules with cyclopropyl moieties due to their ability to modulate enzyme activity and receptor binding. For instance, studies have shown that cyclopropyl-containing analogs can exhibit enhanced binding affinity to certain protein targets, which is crucial for the development of selective drugs with minimal side effects.

3-Cyclopropyl-2-methoxypropan-1-amine has been investigated in various pharmacological contexts. One notable area of research is its potential role as an intermediate in the synthesis of bioactive molecules. The compound’s amine group provides a versatile site for further functionalization, allowing chemists to explore modifications that could enhance its pharmacological profile. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-cyclopropyl-2-methoxypropan-1-amine for potential drug candidates. Molecular docking studies have revealed that this molecule may interact with several biological targets, including enzymes and receptors involved in metabolic pathways. Such interactions could make it a valuable starting point for the development of drugs targeting conditions like metabolic disorders or inflammatory diseases.

The synthesis of 3-cyclopropyl-2-methoxypropan-1-amine presents an interesting challenge due to the need to introduce both the cyclopropyl and methoxy groups in a controlled manner. Modern synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have opened new avenues for constructing complex molecules like this one efficiently. These techniques not only improve yield but also allow for greater precision in functional group placement, which is critical for achieving desired biological activities.

In addition to its synthetic appeal, 3-cyclopropyl-2-methoxypropan-1-amine has shown promise in preclinical studies as a potential lead compound. Initial pharmacokinetic assessments indicate that it exhibits favorable properties such as good solubility and moderate metabolic stability, which are essential for drug candidates entering clinical trials. Further research is ongoing to optimize its pharmacological profile and explore its therapeutic potential in various disease models.

The role of 3-cyclopropyl-2-methoxypropan-1-amine in drug discovery is further underscored by its ability to serve as a building block for more complex derivatives. By modifying its structure through additional functional groups or ring systems, researchers can generate libraries of compounds with tailored properties. This approach aligns with modern trends in drug development, where combinatorial chemistry and high-throughput screening are used to identify novel therapeutic agents.

As our understanding of biological systems continues to evolve, so does the demand for innovative chemical entities like 3-cyclopropyl-2-methoxypropan-1-amine. The integration of machine learning and artificial intelligence into drug discovery has also accelerated the identification of promising candidates based on structural features alone. This interdisciplinary approach ensures that compounds like this one are thoroughly evaluated for their potential before moving into more resource-intensive stages of development.

The future prospects for 3-cyclopropyl-2-methoxypropan-1-amine are bright, with ongoing research aimed at elucidating its full pharmacological potential. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating laboratory findings into tangible therapeutic benefits. As new methodologies emerge, the synthesis and application of such compounds will continue to advance, driving progress in the field of chemical biology.